N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(3-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H19FN2O4/c21-15-3-1-2-14(10-15)20(25)23-8-6-13(7-9-23)19(24)22-16-4-5-17-18(11-16)27-12-26-17/h1-5,10-11,13H,6-9,12H2,(H,22,24)
• InChI Key: NBSIIHJETJBIKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC3=C(C=C2)OCO3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained popularity among the scientific community for its potential in research applications. This compound is a member of the benzodioxole class of synthetic cannabinoids and has shown promising results in various scientific studies.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been used in various scientific studies to investigate the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to have high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has also been used to study the effects of synthetic cannabinoids on the immune system and inflammation. It has been shown to have anti-inflammatory properties and may be useful in the treatment of various inflammatory disorders.

Mechanism of Action

N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body, including the brain, immune system, and peripheral tissues. Activation of these receptors by N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide leads to the release of various neurotransmitters and cytokines, which can affect a wide range of physiological processes. N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, which can lead to feelings of euphoria and relaxation. N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to have immunomodulatory effects, which can affect the immune system's response to various pathogens and toxins. Additionally, N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has been shown to have anti-inflammatory properties, which may be useful in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to investigate the effects of synthetic cannabinoids on specific physiological processes without the confounding effects of other compounds. However, one of the limitations of using N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide in lab experiments is its potential for abuse and dependence. Therefore, researchers must take appropriate precautions to ensure the safe handling and storage of this compound.

Future Directions

There are numerous future directions for further research on N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide. One area of interest is the potential use of N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide in the treatment of various inflammatory disorders, such as arthritis and multiple sclerosis. Additionally, further research is needed to investigate the long-term effects of N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide on the endocannabinoid system and other physiological processes. Finally, researchers may also investigate the potential use of N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide in the development of new synthetic cannabinoids with improved potency and selectivity for specific receptors.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide is a synthetic cannabinoid that has gained popularity among the scientific community for its potential in research applications. It has been shown to have high potency and selectivity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory and immunomodulatory properties. While further research is needed to fully understand the potential of N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, it shows promise as a valuable tool in the investigation of the endocannabinoid system and other physiological processes.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide involves the reaction of 4-piperidone hydrochloride with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as EDC or DCC. The resulting intermediate is then treated with 3-fluorobenzoyl chloride to form the final product. This method has been optimized for high yield and purity and has been used in various scientific studies.